BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: AL-470 for Fluorescence
Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AL-470

Cat. No.: B15562856

Introduction

AL-470 is a novel fluorescent probe with a maximum excitation wavelength centered around
470 nm, making it an ideal tool for fluorescence microscopy applications utilizing common blue
light sources, such as a 470 nm LED or a 488 nm laser line. Its emission spectrum is in the
green-to-red region of the spectrum, providing excellent spectral separation from blue and far-
red fluorescent probes. AL-470 exhibits high photostability and quantum yield, enabling
sensitive and robust imaging of subcellular structures and dynamic cellular processes. These
characteristics make AL-470 a versatile reagent for researchers in cell biology, drug discovery,
and diagnostics.

Key Applications

e Live and Fixed Cell Imaging: AL-470 is cell-permeable and can be used to stain specific
cellular compartments in both live and fixed cells with minimal toxicity.

 Lipid Droplet Dynamics: The lipophilic nature of AL-470 allows for specific accumulation in
neutral lipid-rich environments, making it an excellent probe for visualizing and quantifying
lipid droplets. This is crucial for studying metabolic disorders, such as obesity and diabetes,
as well as cancer biology.[1]

o High-Content Screening (HCS): The robust and bright fluorescence of AL-470 is well-suited
for automated imaging and analysis in high-content screening platforms, enabling the rapid
assessment of drug candidates on cellular models.
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e Multicolor Imaging: The spectral properties of AL-470 allow for its use in multiplexing
experiments with other fluorescent probes, enabling the simultaneous visualization of
multiple cellular targets.

Quantitative Data

The photophysical properties of AL-470 are summarized in the table below. These properties
make it a highly sensitive and stable fluorescent probe for various imaging applications.

Property Value

Excitation Maximum (Aex) ~470 nm

Emission Maximum (Aem) ~550 nm

Molar Extinction Coefficient (g) > 50,000 M~icm—t
Quantum Yield (®) > 0.6

Recommended Laser Line 488 nm

Recommended Filter Set FITC/GFP

Solvent for Stock Solution Dimethyl sulfoxide (DMSO)
Storage Conditions -20°C, protected from light

Experimental Protocols
Protocol 1: Live-Cell Staining with AL-470

This protocol describes the general procedure for staining live cells with AL-470. Optimal
concentrations and incubation times may vary depending on the cell type and experimental
conditions and should be determined empirically.

Materials:
e AL-470 stock solution (1 mM in DMSO)

 Live cells cultured on glass-bottom dishes or coverslips
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o Complete cell culture medium
¢ Phosphate-buffered saline (PBS) or other suitable buffer
» Fluorescence microscope with appropriate filter sets

Procedure:

Cell Preparation: Culture cells on a suitable imaging vessel to an optimal confluence
(typically 60-80%).

» Staining Solution Preparation: Prepare a fresh staining solution by diluting the AL-470 stock
solution in pre-warmed complete cell culture medium to a final concentration of 1-5 uM.

e Cell Staining: Remove the culture medium from the cells and add the AL-470 staining
solution.

 Incubation: Incubate the cells for 15-30 minutes at 37°C in a COz incubator, protected from
light.

e Washing (Optional): For probes with low background fluorescence like AL-470, a wash step
may not be necessary. If required, gently wash the cells once or twice with pre-warmed PBS
or culture medium.[2]

e Imaging: Image the stained cells using a fluorescence microscope equipped with a filter set
appropriate for excitation at ~470 nm and emission at ~550 nm (e.g., a standard FITC/GFP
filter set).

Protocol 2: Fixed-Cell Staining with AL-470

This protocol is for staining fixed cells, which is often required for immunofluorescence co-
staining or long-term sample storage.

Materials:
e AL-470 stock solution (1 mM in DMSO)

o Cells cultured on coverslips
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4% Paraformaldehyde (PFA) in PBS

e PBS

Mounting medium

Fluorescence microscope
Procedure:

o Cell Fixation: Wash cells briefly with PBS and then fix with 4% PFA in PBS for 10-15 minutes
at room temperature.

e Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

» Staining Solution Preparation: Prepare a staining solution by diluting the AL-470 stock
solution in PBS to a final concentration of 1-5 puM.

» Staining: Add the AL-470 staining solution to the fixed cells and incubate for 20-30 minutes
at room temperature, protected from light.

e Washing: Wash the cells three times with PBS for 5 minutes each.
e Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

e Imaging: Image the stained cells using a fluorescence microscope with the appropriate filter
sets.

Visualizations
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Experimental Workflow for AL-470 Staining
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Caption: A generalized workflow for cell staining and imaging using the AL-470 fluorescent
probe.
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Simplified Lipid Droplet Metabolism Pathway
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Caption: Overview of lipid droplet formation and breakdown, a process visualized using AL-
470.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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